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Compound of Interest

Platinum(4+);triphenylphosphane;t
Compound Name:

etrachloride
CAS No.: 10199-34-5
Cat. No.: B167704

Get Quote

\ J

Chemical Target: Platinum(4+);triphenylphosphane;tetrachloride Likely Structure:

(Tetrachlorobis(triphenylphosphine)platinum(lV)) Hazard Classification: Sensitizer, Irritant,
Heavy Metal (Chronic), Potential Acid Generator (Hydrolysis).

Part 1: Executive Safety Summary

Do not dispose of this material in the sanitary sewer or general trash. Platinum compounds are
potent sensitizers (asthmagens) and environmental toxins. Furthermore, Platinum is a non-
renewable precious metal. The primary directive for this waste stream is Segregation for
Recovery, not simple destruction.

Key Hazards Matrix
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Hazard Category Specific Risk Causality / Mechanism

Platinum salts bind to proteins
) ) o (S-donors), creating haptens
Respiratory High Sensitization ] )
that trigger immune responses

(platinosis).

In contact with moisture, labile
. o i chloride ligands may hydrolyze
Chemical Acidic Hydrolysis ) )
to release Hydrochloric Acid

(HC).

The triphenylphosphine (

Toxicity Organophosphorus ) ligand, if liberated, is a central

nervous system (CNS)

toxicant.

The organic phosphine ligands
) o render the complex
Physical Combustibility ) )
combustible, unlike pure metal

salts.

Part 2: Containment & Packaging Protocols

Trustworthiness Check: The integrity of your waste stream determines the cost of disposal.

Solid Waste (Pure Compound)

e Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with a
Teflon-lined screw cap. Avoid metal containers (corrosion risk).

o Labeling: Label clearly as "Platinum Compound for Recovery". Do not mix with other heavy
metals (e.g., Mercury, Arsenic) as this complicates the refining process and devalues the lot.

o Atmosphere: If the compound is hygroscopic (absorbs water), purge the headspace with
Nitrogen or Argon before sealing to prevent hydrolysis and HCI buildup.

Liquid Waste (Mother Liquors/Solvents)
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e Segregation: Do not mix with halogenated solvents unless the complex was dissolved in
them. Keep separate from strong oxidizers (e.g., Nitric Acid), which can react violently with
the phosphine ligands.

e pH Check: Before capping, check the pH of the waste. If pH < 3 (acidic), neutralize with
Sodium Bicarbonate (

) to pH 6-8.

o Why? Acidic solutions containing chloride ions can corrode steel waste drums, leading to
leaks during transport.

Part 3: Disposal & Recovery Workflows

Expertise Insight: Most laboratories pay to dispose of platinum as hazardous waste. Optimized
labs sell it back to refiners.

Workflow A: High-Value Recovery (Preferred)

Threshold: >1.0 gram of Pt content.

o Accumulation: Collect all solid residues, filter papers, and concentrated mother liquors in a
dedicated "Precious Metal" container.

o Documentation: Log the approximate mass of Platinum added. Refiners require an assay
estimate.

» Handoff: Contact a specialized precious metal refiner (e.g., Johnson Matthey, Sabin, or
specialized university programs).

o Note: Even "empty" vials should be rinsed with a solvent (e.g., Dichloromethane), and the
rinsate added to the recovery container.

Workflow B: Trace Contamination (Destruction)

Threshold: <1.0 gram or highly dilute/contaminated debris (gloves, wipes).

o Classification: Classify as RCRA Hazardous Waste.
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o While Platinum is not a "RCRA 8" metal (Federal), it is often regulated by state laws (e.g.,
California TTLC) and is invariably treated as hazardous due to mutagenic potential.

o If dissolved in flammable solvents: D001 (Ignitable).

o If halogenated solvents used: F-List (e.g., F002).[1]

» Destruction Method: High-temperature incineration is required to destroy the organic
phosphine ligands.[2] The resulting ash is then landfilled or processed for trace metal
recovery by the waste vendor.

Decision Logic Diagram

The following diagram illustrates the decision-making process for segregating this waste
stream.
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Waste Generation:
Pt(IV) Phosphine Complex
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(Gloves, Wipes)

/

Check pH
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PATH A: RECOVERY
Label: 'Precious Metal'
Contact Refiner

PATH B: DESTRUCTION
Label: 'Hazardous Waste'
Incineration

Click to download full resolution via product page

Caption: Operational logic for segregating Platinum waste based on physical state and

economic value.

Part 4: Emergency Procedures (Spills)

Scenario: Accidental benchtop spill of solid

¢ PPE Upgrade: Immediately don double nitrile gloves and an N95/P100 respirator. Platinum

dust is a potent respiratory sensitizer.
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» Dry Cleanup: Do not use water initially. Water may hydrolyze the chloride ligands, generating
HCI gas.

o Containment: Gently sweep the powder using a brush and pan dedicated to hazardous

waste. Place in a sealed jar.
e Decontamination:
o Prepare a solution of 5% Sodium Bicarbonate (

) (mild base) and surfactant (soap).

o Wipe the surface with this solution to neutralize any acidic residues and bind trace metals.

o Dispose of wipes as "Debris" (Path B in diagram).

Part 5: Regulatory Compliance (RCRA)

While Platinum is not federally listed under the "Toxicity Characteristic" (D004-D043), the waste
stream often triggers other codes:

e D001 (Ignitable): If the complex is in a flammable solvent (Acetone, Alcohol).
e D002 (Corrosive): If the waste solution has pH < 2.

» State Regulations: In California, Platinum compounds are regulated under STLC (Soluble
Threshold Limit Concentration) and TTLC (Total Threshold Limit Concentration). Always
default to treating as Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167704/docs#standard-operating-procedure-
handling-disposal-of-platinum-iv-phosphine-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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